1-[4-(6-Ethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenylpropan-1-one

• IUPAC Name: 1-[4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenylpropan-1-one
• InChI: InChI=1S/C22H25N3O2S/c1-2-27-18-9-10-19-20(16-18)28-22(23-19)25-14-12-24(13-15-25)21(26)11-8-17-6-4-3-5-7-17/h3-7,9-10,16H,2,8,11-15H2,1H3
• InChI Key: FNDXLUSZMJNNCT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N3CCN(CC3)C(=O)CCC4=CC=CC=C4
• Molecular Formula: C22H25N3O2S
• Molecular Weight: 395.5 g/mol

Description

1-[4-(6-Ethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenylpropan-1-one, also known as EBIO, is a small molecule that has been widely used in scientific research. EBIO is a potassium channel activator that has been shown to have a wide range of biological effects.

Scientific Research Applications

Synthesis and Structural Analysis

Research has focused on the synthesis and structural analysis of benzothiazole derivatives, including methods to enhance their antimicrobial properties. For instance, the synthesis of new pyridine derivatives utilizing 2-amino substituted benzothiazoles and their subsequent conversion into various compounds has been explored. These studies have emphasized the antimicrobial activity of synthesized compounds against a range of bacteria and fungi, highlighting their potential in medicinal chemistry (Patel, Agravat, & Shaikh, 2011; Patel & Agravat, 2007).

Antimicrobial Activities

The antimicrobial activities of benzothiazole derivatives have been a significant focus. Various studies have synthesized compounds exhibiting variable and modest antimicrobial activity, suggesting their potential in developing new antimicrobial agents. This includes efforts to synthesize compounds like 1,2,4-triazole derivatives showing good to moderate activities against microorganisms, indicating the therapeutic potential of benzothiazole-related compounds in combating infections (Bektaş et al., 2007).

Pharmacological Evaluation

Further research into the pharmacological evaluation of benzothiazole derivatives has led to the identification of novel compounds with potential anti-breast cancer activity. This includes the synthesis and evaluation of benzothiazoles and benzoxazoles for their effectiveness against human breast cancer cell lines, highlighting the promise of these compounds in therapeutic strategies for cancer (Abdelgawad et al., 2013).

Metabolic Studies

Metabolic studies have also been conducted to understand the oxidative metabolism of benzothiazole derivatives. These studies aim to identify the cytochrome P450 enzymes involved in the metabolic pathways of such compounds, providing crucial insights into their pharmacokinetics and potential drug interactions (Hvenegaard et al., 2012).